Cas no 946226-69-3 (N-(3,4-difluorophenyl)-2-5-(4-methylphenyl)-1,2-oxazol-3-ylacetamide)

• Product Name: N-(3,4-difluorophenyl)-2-5-(4-methylphenyl)-1,2-oxazol-3-ylacetamide
• CAS No: 946226-69-3
• MF: C₁₈H₁₄F₂N₂O₂
• MW: 328.312771320343
• CID: 6542913
• Update Time: 2025-06-09

N-(3,4-difluorophenyl)-2-5-(4-methylphenyl)-1,2-oxazol-3-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-difluorophenyl)-2-5-(4-methylphenyl)-1,2-oxazol-3-ylacetamide
• N-(3,4-difluorophenyl)-2-[5-(4-methylphenyl)-1,2-oxazol-3-yl]acetamide

• Inchi： 1S/C18H14F2N2O2/c1-11-2-4-12(5-3-11)17-9-14(22-24-17)10-18(23)21-13-6-7-15(19)16(20)8-13/h2-9H,10H2,1H3,(H,21,23)
• InChI Key： JXQXFLWKIVKQNW-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C(F)=C1)(=O)CC1C=C(C2=CC=C(C)C=C2)ON=1

Additional information on N-(3,4-difluorophenyl)-2-5-(4-methylphenyl)-1,2-oxazol-3-ylacetamide

Comprehensive Overview of N-(3,4-difluorophenyl)-2-5-(4-methylphenyl)-1,2-oxazol-3-ylacetamide (CAS No. 946226-69-3)

N-(3,4-difluorophenyl)-2-5-(4-methylphenyl)-1,2-oxazol-3-ylacetamide (CAS No. 946226-69-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to by its CAS number 946226-69-3, belongs to the class of oxazole derivatives, which are known for their diverse biological activities. Researchers are particularly interested in its potential applications in drug discovery, given its molecular framework that allows for interactions with various biological targets.

The chemical structure of N-(3,4-difluorophenyl)-2-5-(4-methylphenyl)-1,2-oxazol-3-ylacetamide features a 1,2-oxazole core, which is a five-membered heterocyclic ring containing oxygen and nitrogen atoms. This core is substituted with a 4-methylphenyl group at the 5-position and an acetamide moiety at the 3-position, further linked to a 3,4-difluorophenyl group. Such structural complexity makes it a valuable candidate for structure-activity relationship (SAR) studies, especially in the development of novel therapeutic agents.

In recent years, the demand for oxazole-based compounds has surged, driven by their versatility in medicinal chemistry. A common question among researchers is, "What are the potential therapeutic applications of N-(3,4-difluorophenyl)-2-5-(4-methylphenyl)-1,2-oxazol-3-ylacetamide?" Preliminary studies suggest its relevance in targeting inflammatory pathways and enzyme inhibition, though further clinical validation is required. This aligns with the growing interest in small-molecule inhibitors for treating chronic diseases, a hot topic in biomedical research.

Another area of interest is the synthetic methodology for producing CAS No. 946226-69-3. Chemists often search for "efficient synthesis routes for N-(3,4-difluorophenyl)-2-5-(4-methylphenyl)-1,2-oxazol-3-ylacetamide" to optimize yield and purity. Current approaches involve multi-step reactions, including cyclization and amide coupling, with a focus on green chemistry principles to minimize environmental impact. This reflects the broader trend toward sustainable synthesis in the chemical industry.

The physicochemical properties of N-(3,4-difluorophenyl)-2-5-(4-methylphenyl)-1,2-oxazol-3-ylacetamide also play a critical role in its applications. Its solubility, stability, and bioavailability are key factors evaluated during drug formulation. For instance, the presence of fluorine atoms enhances its lipophilicity, which can improve membrane permeability—a desirable trait for oral drug candidates. These attributes make it a subject of interest in pharmacokinetic studies.

From an industrial perspective, CAS No. 946226-69-3 is often discussed in the context of patent literature and intellectual property. Companies are keen to explore its commercial potential, especially in niche markets like specialty chemicals and custom synthesis. Questions such as "Who are the leading suppliers of N-(3,4-difluorophenyl)-2-5-(4-methylphenyl)-1,2-oxazol-3-ylacetamide?" are frequently encountered in procurement circles, highlighting its value in high-value chemical production.

In conclusion, N-(3,4-difluorophenyl)-2-5-(4-methylphenyl)-1,2-oxazol-3-ylacetamide (CAS No. 946226-69-3) represents a fascinating intersection of chemical innovation and applied research. Its multifunctional structure and potential biological relevance make it a compound worth watching in the evolving landscape of drug development and material science. As research progresses, its role in addressing unmet medical and industrial needs will likely expand, solidifying its place in the scientific community.